Cas no 192701-83-0 (methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate)
Methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate is a pyrazole-based ester compound featuring a 4-methoxyphenyl substituent at the 3-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The methoxy group enhances electron density, influencing reactivity in cross-coupling or further functionalization reactions. The ester moiety offers flexibility for hydrolysis or transesterification, enabling derivatization into carboxylic acids or amides. Its crystalline nature facilitates purification, while the aromatic system contributes to stability. The compound is valuable for constructing heterocyclic scaffolds, making it useful in medicinal chemistry for target-oriented synthesis. Storage under inert conditions is recommended to preserve integrity.
192701-83-0 structure
Product Name:methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate
CAS No:192701-83-0
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD05668058
CID:116215
PubChem ID:1243311
Update Time:2025-10-13
methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylicacid, 5-(4-methoxyphenyl)-, methyl ester
- 5-(4-methoxyphenyl)-1H-Pyrazole-3-carboxylic acid methyl ester
- 5-(4-Methoxy-Phenyl)-2H-Pyrazole-3-Carboxylic Acid Methyl Ester
- Methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate
- AC1LONPY
- CTK4E1047
- methyl 3-(4-methoxyphenyl)pyrazole-5-carboxylate
- MolPort-000-474-020
- MolPort-000-772-315
- SureCN1414008
- SureCN8368151
- VS-03306
- SR-01000290695-1
- HMS1597K01
- Methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate, AldrichCPR
- UPCMLD0ENAT5756795:001
- FT-0741221
- DTXSID90361334
- cid_1243311
- methyl3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate
- MLS-0091975.0001
- HMS2727K22
- methyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate
- Z57683712
- SCHEMBL1414008
- AKOS003314514
- SMR000295792
- SR-01000290695
- MLS000675514
- SCHEMBL8368151
- BDBM41861
- BB 0219305
- 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid methyl ester
- MFCD05668058
- F1727-0243
- EN300-139676
- CHEMBL1530192
- 192701-83-0
- AKOS000112320
- BBL012369
- DB-065794
- STK803183
- G30285
- methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate
-
- MDL： MFCD05668058
- Inchi： 1S/C12H12N2O3/c1-16-9-5-3-8(4-6-9)10-7-11(14-13-10)12(15)17-2/h3-7H,1-2H3,(H,13,14)
- InChI Key： FJNMXQMHEIWMQI-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)C1C=C(C(=O)OC)NN=1
Computed Properties
- Exact Mass: 232.08500
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- Density: 1.234
- Boiling Point: 451.9°Cat760mmHg
- Flash Point: 227.1°C
- Refractive Index: 1.57
- PSA: 64.21000
- LogP: 1.87190
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM243879-1g |
Methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate |
192701-83-0 | 95+% | 1g |
$730 | 2021-08-04 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | JRD0223-1G |
Methyl 3-(4-methoxyphenyl)-1<I>H</I>-pyrazole-5-carboxylate |
192701-83-0 | 1g |
¥3719.09 | 2023-11-12 | ||
| Chemenu | CM243879-1g |
Methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate |
192701-83-0 | 95%+ | 1g |
$449 | 2023-02-02 | |
| abcr | AB200915-500 mg |
Methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate; . |
192701-83-0 | 500MG |
€39.30 | 2022-06-11 | ||
| TRC | M358548-5mg |
Methyl 3-(4-Methoxyphenyl)-1H-pyrazole-5-carboxylate |
192701-83-0 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358548-10mg |
Methyl 3-(4-Methoxyphenyl)-1H-pyrazole-5-carboxylate |
192701-83-0 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M358548-50mg |
Methyl 3-(4-Methoxyphenyl)-1H-pyrazole-5-carboxylate |
192701-83-0 | 50mg |
$ 95.00 | 2022-06-03 | ||
| Enamine | EN300-139676-0.05g |
methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate |
192701-83-0 | 95% | 0.05g |
$30.0 | 2023-07-06 | |
| Enamine | EN300-139676-0.1g |
methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate |
192701-83-0 | 95% | 0.1g |
$45.0 | 2023-07-06 | |
| Enamine | EN300-139676-0.25g |
methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate |
192701-83-0 | 95% | 0.25g |
$64.0 | 2023-07-06 |
methyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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